Cas no 856064-16-9 (1H-Pyrazole,1,4-diethyl-3,5-dimethyl-)
856064-16-9 structure
Product Name:1H-Pyrazole,1,4-diethyl-3,5-dimethyl-
CAS No:856064-16-9
MF:C9H16N2
MW:152.236742019653
CID:717491
Update Time:2024-01-31
1H-Pyrazole,1,4-diethyl-3,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole,1,4-diethyl-3,5-dimethyl-
- 1H-Pyrazole, 1,4-diethyl-3,5-dimethyl-
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- Inchi: 1S/C9H16N2/c1-5-9-7(3)10-11(6-2)8(9)4/h5-6H2,1-4H3
- InChI Key: TVBAQWVAMLCRIX-UHFFFAOYSA-N
- SMILES: N1(CC)C(C)=C(CC)C(C)=N1
Computed Properties
- Exact Mass: 152.131
- Monoisotopic Mass: 152.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.8A^2
Experimental Properties
- Density: 0.94±0.1 g/cm3(Predicted)
- Boiling Point: 224.4±9.0 °C(Predicted)
- pka: 3.81±0.10(Predicted)
1H-Pyrazole,1,4-diethyl-3,5-dimethyl- Related Literature
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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